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Compound of Interest

Compound Name: Dimethiodal Sodium

Cat. No.: B089858 Get Quote

Technical Support Center: Dimethiodal Sodium
Important Notice: Information regarding the optimal pH for activity, detailed experimental

protocols, and the specific mechanism of action for Dimethiodal Sodium is not readily

available in current scientific literature. This compound, also known by trade names such as

Tenebryl and Intramin, and chemically as Diiodomethanesulfonic acid sodium salt, appears to

be a substance with limited recent research application. The information that can be provided is

based on its general chemical properties.

Frequently Asked Questions (FAQs)
Q1: What is Dimethiodal Sodium?

Dimethiodal Sodium is a chemical compound with the molecular formula CHI₂NaO₃S.[1] It is

also known as Diiodomethanesulfonic acid sodium salt. It has been historically used under

trade names like Tenebryl and Intramin.

Q2: What is the CAS Number for Dimethiodal Sodium?

The CAS Registry Number for Dimethiodal Sodium is 124-88-9.[2][3][4]

Q3: What are the known synonyms for Dimethiodal Sodium?

Synonyms for Dimethiodal Sodium include Diiodomethanesulfonic acid sodium salt, Sodium

diiodomethanesulfonate, Sodium dimethiodal, Tenebryl, Intramin, and Nyco.[2][3][5]
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Q4: Is there an established optimal pH for the activity of Dimethiodal Sodium?

Unfortunately, there is no publicly available data detailing a specific pH-activity profile or an

optimal pH for the experimental use of Dimethiodal Sodium. For many organic compounds,

activity and stability can be highly pH-dependent. If you are working with this compound, it

would be necessary to empirically determine the optimal pH for your specific application.

Q5: What is the mechanism of action of Dimethiodal Sodium?

The specific biological or chemical mechanism of action for Dimethiodal Sodium in a research

or therapeutic context is not well-documented in accessible scientific literature.
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Issue Possible Cause Suggested Action

Compound Precipitation

The pH of the solution may be

outside the optimal solubility

range for Dimethiodal Sodium.

The concentration of the

compound may be too high for

the chosen solvent.

Empirically test the solubility of

Dimethiodal Sodium across a

range of pH values using

different buffer systems to

determine the optimal pH for

solubility. Consider reducing

the working concentration of

the compound.

Inconsistent Experimental

Results

The stability of Dimethiodal

Sodium may be compromised

by the pH of the experimental

buffer, leading to degradation

over time.

Prepare fresh solutions of

Dimethiodal Sodium for each

experiment. If possible,

conduct stability studies at

different pH values to

understand its degradation

kinetics in your experimental

setup.

Lack of Expected Activity

The experimental conditions,

including pH, may not be

suitable for the activity of

Dimethiodal Sodium. The

compound may not be active

in the specific assay being

used.

Systematically vary the pH of

the reaction buffer to

determine if activity is pH-

dependent. Run appropriate

positive and negative controls

to validate the assay.

Experimental Protocols
Due to the lack of specific published methodologies for Dimethiodal Sodium, a generic

protocol for preparing a stock solution is provided below. Users must adapt this protocol based

on their own experimental needs and empirical findings.

Protocol: Preparation of a Dimethiodal Sodium Stock Solution

Objective: To prepare a stock solution of Dimethiodal Sodium at a desired concentration.
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Materials:

Dimethiodal Sodium (CAS 124-88-9)

Appropriate solvent (e.g., sterile, deionized water or a suitable buffer)

Calibrated pH meter

Sterile conical tubes or vials

Vortex mixer

Sterile filter (if required)

Procedure:

1. Determine the desired concentration and volume of the stock solution.

2. Calculate the required mass of Dimethiodal Sodium using its molecular weight (369.875

g/mol ).[1]

3. Weigh the calculated amount of Dimethiodal Sodium in a sterile container.

4. Add a portion of the desired solvent to the container.

5. Vortex the mixture until the Dimethiodal Sodium is completely dissolved. Gentle heating

may be required, but the thermal stability of the compound is unknown and should be

used with caution.

6. Adjust the pH of the solution to the desired value using small additions of a suitable acid

(e.g., HCl) or base (e.g., NaOH) while monitoring with a calibrated pH meter. Note: The

optimal pH for solubility and stability is unknown and must be determined empirically.

7. Once the desired pH is reached and the compound is fully dissolved, add the remaining

solvent to reach the final volume.

8. If sterility is required, filter the solution through a 0.22 µm sterile filter.
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9. Store the stock solution under appropriate conditions (e.g., 4°C or -20°C, protected from

light). The stability of the solution under various storage conditions is unknown and should

be evaluated.

Visualizations
As there is no available information on signaling pathways or specific experimental workflows

for Dimethiodal Sodium, a logical relationship diagram illustrating the general troubleshooting

process is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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